Cas no 1226415-43-5 (5-(3,4-Difluorophenyl)pyridin-3-amine)

5-(3,4-Difluorophenyl)pyridin-3-amine is a fluorinated aromatic amine compound featuring a pyridine core substituted with a 3,4-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the amine functionality allows for further derivatization. Its rigid aromatic framework contributes to improved binding affinity in target interactions. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage are recommended due to its reactive amine group.
5-(3,4-Difluorophenyl)pyridin-3-amine structure
1226415-43-5 structure
Product Name:5-(3,4-Difluorophenyl)pyridin-3-amine
CAS No:1226415-43-5
MF:C11H8F2N2
MW:206.191429138184
MDL:MFCD16306301
CID:1033671
PubChem ID:66520483
Update Time:2025-06-07

5-(3,4-Difluorophenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-Difluorophenyl)pyridin-3-amine
    • 1226415-43-5
    • A1-19800
    • AKOS015942890
    • SB78580
    • DB-295677
    • DTXSID20735024
    • J-516151
    • MDL: MFCD16306301
    • Inchi: 1S/C11H8F2N2/c12-10-2-1-7(4-11(10)13)8-3-9(14)6-15-5-8/h1-6H,14H2
    • InChI Key: UUQWRXQFVGLUAY-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=NC=C(C=1)N)F

Computed Properties

  • Exact Mass: 206.06555459g/mol
  • Monoisotopic Mass: 206.06555459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9Ų

5-(3,4-Difluorophenyl)pyridin-3-amine Pricemore >>

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